Cas no 2138007-12-0 (2-ethoxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-amine)

• Product Name: 2-ethoxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-amine
• CAS No: 2138007-12-0
• MF: C₁₁H₁₄N₄O₃S
• MW: 282.318860530853
• CID: 6159749
• PubChem ID: 165481649
• Update Time: 2025-05-26

2-ethoxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-amine
• EN300-1115625
• 2138007-12-0

• Inchi： 1S/C11H14N4O3S/c1-3-18-11-9(12)4-5-10(14-11)15-7-8(6-13-15)19(2,16)17/h4-7H,3,12H2,1-2H3
• InChI Key： HNWKOGHJKJXLGA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2C=CC(=C(N=2)OCC)N)C=1)(=O)=O

Computed Properties

• Exact Mass: 282.07866149g/mol
• Monoisotopic Mass: 282.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109Ų

Additional information on 2-ethoxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-amine

Introduction to 2-ethoxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-amine (CAS No. 2138007-12-0)

2-ethoxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138007-12-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives, characterized by its pyridine and pyrazole moieties, which are well-documented for their versatile biological activities. The structural framework of this molecule incorporates an ethoxy group at the 2-position of the pyridine ring, a 4-methanesulfonyl-substituted pyrazole at the 6-position, and an amine functional group at the 3-position. Such a configuration not only contributes to its unique chemical properties but also enhances its potential as a pharmacophore in drug discovery.

The significance of 2-ethoxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-amine lies in its potential applications across multiple domains, particularly in the development of novel therapeutic agents. The presence of the methanesulfonyl group in the pyrazole ring is particularly noteworthy, as it is often associated with increased metabolic stability and enhanced binding affinity to biological targets. This feature makes the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The pyridine-pyrazole hybrid scaffold, exemplified by 2-ethoxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-amine, has emerged as a valuable structural motif due to its ability to engage multiple pharmacological targets simultaneously. This concept of "dual" or "multitarget" inhibition is highly desirable in modern drug design, as it can lead to more effective and less toxic therapeutic interventions.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. For instance, studies have suggested that derivatives of this class may exhibit anti-inflammatory, anticancer, and antimicrobial properties. The anti-inflammatory potential is particularly intriguing, given the rising prevalence of chronic inflammatory diseases worldwide. The amine group at the 3-position of the pyridine ring could serve as a hinge region for binding to inflammatory cytokines or signaling proteins, thereby modulating immune responses.

The 4-methanesulfonyl substituent on the pyrazole ring is another critical feature that contributes to the compound's pharmacological profile. Methanesulfonyl groups are known to enhance lipophilicity and improve oral bioavailability, which are crucial factors for drug efficacy. Additionally, this moiety can participate in hydrogen bonding interactions with biological targets, further strengthening binding affinity. Such structural features make 2-ethoxy-6-(4-methanesulfonyl-1H-pyrazol-1-y)pyridin3-am ine a compelling candidate for further exploration.

Recent advancements in computational chemistry and high-throughput screening (HTS) have accelerated the process of identifying promising drug candidates like 2ethyl6(4methanesulfonyl1Hpyrazol1yl)pyridin3amine. These technologies allow researchers to rapidly evaluate large libraries of compounds for their potential biological activity. Preliminary virtual screening studies have indicated that this molecule may interact with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. Such findings underscore its therapeutic relevance and justify further experimental validation.

In vitro studies have begun to unravel the mechanistic basis of action for this compound. Initial experiments suggest that it may inhibit key enzymes involved in disease pathways by competing with natural substrates or by stabilizing enzyme-inhibitor complexes. For example, derivatives similar to cas no2138007120 have shown promise in inhibiting kinases that play a role in cancer progression. The precise mechanism remains under investigation but preliminary data are encouraging.

The synthesis of 2ethyl6(4methanesulfonyl1Hpyrazol1yl)pyridin3amine presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to assemble intricate heterocyclic frameworks efficiently. These advances not only streamline production but also allow for rapid diversification of analogues for structure-based drug design.

The pharmaceutical industry is increasingly recognizing the value of investing in early-stage research compounds like cas no2138007120. Companies are leveraging collaborative platforms with academic institutions and biotech startups to accelerate drug discovery pipelines. Such partnerships foster innovation by combining expertise across chemistry biology pharmacology and clinical development creating synergistic opportunities for advancing therapeutic candidates through phases preclinical testing into clinical trials

The regulatory landscape for new drug development continues evolving with agencies emphasizing efficiency safety transparency while maintaining high standards quality control throughout preclinical clinical phases approval process ensuring patient safety efficacy outcomes meeting rigorous criteria before reaching market availability public healthcare systems benefitting from novel treatments addressing complex diseases effectively

The future prospects for cas no2138007120 appear promising given ongoing research efforts exploring its full therapeutic potential expanding applications beyond initial indications expanding treatment options patients facing challenging conditions hope these developments translate into tangible benefits improving quality life outcomes long term